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Compound of Interest

Compound Name: 3-Bromo-2-(chloromethyl)pyridine

Cat. No.: B053696 Get Quote

Technical Support Center: 3-Bromo-2-
(chloromethyl)pyridine
This guide provides essential safety information, troubleshooting advice, and frequently asked

questions for handling and storing 3-Bromo-2-(chloromethyl)pyridine (CAS No: 122851-69-

8) in a research and development setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Bromo-2-(chloromethyl)pyridine?

A1: 3-Bromo-2-(chloromethyl)pyridine is a hazardous chemical. It is known to cause skin

and serious eye irritation.[1] It may also cause respiratory irritation.[2] Some sources classify

similar compounds as harmful if swallowed or fatal in contact with skin.[2] Always consult the

specific Safety Data Sheet (SDS) provided by your supplier for the most accurate and detailed

hazard information.

Q2: What basic personal protective equipment (PPE) is required when working with this

compound?

A2: To ensure safety, the following PPE should be worn:

Gloves: Chemical-resistant gloves are mandatory.[3]
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Eye Protection: Safety glasses or goggles are essential to prevent eye contact.[3] For tasks

with a higher risk of splashing, a face shield should also be used.

Lab Coat: A standard lab coat should be worn to protect clothing and skin.

Respiratory Protection: Work should be conducted in a well-ventilated area, such as a

chemical fume hood.[4] If ventilation is inadequate or there is a risk of inhaling vapors or

dust, a suitable respirator (e.g., N95 dust mask) should be used.

Q3: How should I dispose of waste containing 3-Bromo-2-(chloromethyl)pyridine?

A3: All waste materials, including empty containers and contaminated PPE, must be disposed

of as hazardous waste.[3] Follow all local, regional, and national regulations for chemical waste

disposal. Do not pour this chemical down the drain.[2]

Troubleshooting Guides
Handling Issues
Q4: I need to weigh the solid compound, but it appears to be sensitive. What precautions

should I take?

A4: Some brominated pyridine compounds are sensitive to air.[5] It is best practice to handle 3-
Bromo-2-(chloromethyl)pyridine in a controlled environment. When weighing, do so in a

chemical fume hood. For highly sensitive experiments, consider using a glove box with an inert

atmosphere. Always keep the container tightly closed when not in use.[3][4]

Q5: What should I do if the compound comes into contact with my skin or eyes?

A5: Immediate action is critical to prevent injury.

Skin Contact: Immediately take off all contaminated clothing.[3] Wash the affected skin area

with plenty of soap and water.[4] If skin irritation occurs, seek medical advice.[3]

Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[4] If you

are wearing contact lenses, remove them if it is easy to do so and continue rinsing.[4] Seek

immediate medical attention.[3]
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Q6: What happens if I accidentally inhale the dust or vapor?

A6: If inhalation occurs, move the affected person to fresh air and keep them in a position

comfortable for breathing.[3][6] If the person feels unwell or has difficulty breathing, call a

poison center or doctor for medical advice.[3]

Storage Issues
Q7: What is the correct temperature for storing 3-Bromo-2-(chloromethyl)pyridine?

A7: The compound should be stored in a refrigerated environment, typically between 2°C and

8°C.[7] Always check the manufacturer's specific recommendations.

Q8: The compound has changed color in storage. Is it still usable?

A8: A change in color may indicate degradation or contamination. This could be due to

improper storage conditions, such as exposure to light, air, or moisture. It is recommended to

re-analyze the compound for purity before use to ensure it meets the requirements of your

experiment. For future storage, ensure the container is tightly sealed and consider storing

under an inert gas.[5]

Q9: What materials or chemicals are incompatible with 3-Bromo-2-(chloromethyl)pyridine?

A9: This compound should be stored away from strong oxidizing agents, strong acids, and

strong bases.[3] Storing it with incompatible materials can lead to dangerous reactions. Keep it

away from foodstuff containers.[8]
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Parameter Value Source(s)

CAS Number 122851-69-8 [7][9]

Molecular Formula C₆H₅BrClN [7]

Molecular Weight 206.47 g/mol [7]

Storage Temperature 2°C to 8°C (Refrigerated) [5][7]

Physical State Solid

Purity Typically ≥95% [7]

General Experimental Protocol: Safe Handling
Workflow
The following protocol outlines a general workflow for safely handling 3-Bromo-2-
(chloromethyl)pyridine during a typical laboratory experiment. This is a guideline and should

be adapted to specific experimental needs and institutional safety policies.

Preparation:

Review the Safety Data Sheet (SDS) thoroughly before starting work.

Ensure a chemical fume hood is available and functioning correctly.

Prepare all necessary equipment and reagents.

Put on all required Personal Protective Equipment (PPE): lab coat, safety goggles, and

chemical-resistant gloves.

Handling and Reaction Setup:

Conduct all manipulations of the compound, including weighing and transferring, inside the

chemical fume hood.[4]

Keep the container of 3-Bromo-2-(chloromethyl)pyridine tightly closed at all times when

not in use.[3]
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Use non-sparking tools and ground equipment if there is a risk of static discharge, as

related compounds can be flammable.[3][4]

Clean any spills immediately according to established laboratory procedures.

Post-Experiment Cleanup:

Quench the reaction and work up the product mixture within the fume hood.

Segregate all waste (solid, liquid, contaminated PPE) into appropriately labeled hazardous

waste containers.[3]

Thoroughly wash all glassware and equipment that came into contact with the chemical.

Wash hands and any exposed skin thoroughly with soap and water after completing the

work and removing PPE.[3][4]

Storage:

Return the main container of 3-Bromo-2-(chloromethyl)pyridine to its designated

refrigerated storage location (2°C to 8°C).[7]

Ensure the container is tightly sealed. For long-term storage, consider flushing the

container with an inert gas like argon or nitrogen.

Visualized Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b053696?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-chloropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-chloropyridine
https://www.sigmaaldrich.com/US/en/sds/aldrich/b80100
https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.tcichemicals.com/IN/en/p/B4405
https://www.tcichemicals.com/IN/en/p/B4405
https://www.echemi.com/sds/3-bromo-5-chloromethylpyridine-hydrochloride-pd180727112355.html
https://www.chemshuttle.com/3-bromo-2-chloromethyl-pyridine.html
https://www.chemicalbook.com/msds/2-bromo-3-chloromethyl-pyridine.pdf
http://ww.chemblink.com/MSDS/122851-69-8MSDS.htm
http://ww.chemblink.com/MSDS/122851-69-8MSDS.htm
https://www.benchchem.com/product/b053696#safe-handling-and-storage-of-3-bromo-2-chloromethyl-pyridine
https://www.benchchem.com/product/b053696#safe-handling-and-storage-of-3-bromo-2-chloromethyl-pyridine
https://www.benchchem.com/product/b053696#safe-handling-and-storage-of-3-bromo-2-chloromethyl-pyridine
https://www.benchchem.com/product/b053696#safe-handling-and-storage-of-3-bromo-2-chloromethyl-pyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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